Cas no 1697729-82-0 (4-{(tert-Butoxy)carbonylamino}-3-methoxybutanoic Acid)

• Product Name: 4-{(tert-Butoxy)carbonylamino}-3-methoxybutanoic Acid
• CAS No: 1697729-82-0
• MF: C₁₀H₁₉NO₅
• MW: 233.261563539505
• CID: 4611482
• PubChem ID: 86775223
• Update Time: 2025-05-20

4-{(tert-Butoxy)carbonylamino}-3-methoxybutanoic Acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-methoxy-
• 4-{[(tert-Butoxy)carbonyl]amino}-3-methoxybutanoic Acid
• 4-{(tert-Butoxy)carbonylamino}-3-methoxybutanoic Acid

• Inchi： 1S/C10H19NO5/c1-10(2,3)16-9(14)11-6-7(15-4)5-8(12)13/h7H,5-6H2,1-4H3,(H,11,14)(H,12,13)
• InChI Key： PQBDONMJJFRKOE-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(OC)CNC(OC(C)(C)C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-{(tert-Butoxy)carbonylamino}-3-methoxybutanoic Acid

Recent Advances in the Application of 4-{(tert-Butoxy)carbonylamino}-3-methoxybutanoic Acid (CAS: 1697729-82-0) in Chemical Biology and Pharmaceutical Research

The compound 4-{(tert-Butoxy)carbonylamino}-3-methoxybutanoic Acid (CAS: 1697729-82-0) has recently emerged as a key intermediate in the synthesis of biologically active molecules and pharmaceutical agents. This protected amino acid derivative has shown significant utility in peptide synthesis and drug development due to its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and methoxy substitution. Recent studies have highlighted its role in the development of novel protease inhibitors and targeted drug delivery systems.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 1697729-82-0 as a crucial building block for the synthesis of novel HIV-1 protease inhibitors. The compound's ability to maintain stereochemical integrity while providing orthogonal protection proved essential for the successful development of these therapeutic candidates. The study demonstrated improved pharmacokinetic properties in the final compounds, with particular enhancement in metabolic stability compared to previous generation inhibitors.

Further applications have been explored in the field of antibody-drug conjugates (ADCs), where 4-{(tert-Butoxy)carbonylamino}-3-methoxybutanoic Acid serves as a linker between cytotoxic payloads and monoclonal antibodies. Recent work published in Bioconjugate Chemistry (2024) demonstrated that derivatives of this compound provide superior stability in circulation while allowing efficient drug release at target sites. The methoxy group in particular was found to modulate the hydrolysis rate of the linker, enabling precise control over drug release kinetics.

From a synthetic chemistry perspective, advances in the large-scale production of 1697729-82-0 have been reported in Organic Process Research & Development (2023). Researchers developed a more efficient enzymatic resolution process that significantly improves the yield and enantiomeric purity of this intermediate. This technological advancement has important implications for cost-effective production of pharmaceuticals that utilize this building block.

The compound has also found applications in the development of PROTACs (Proteolysis Targeting Chimeras), as reported in a recent Nature Chemical Biology publication. The Boc-protected amino acid moiety serves as an ideal spacer element in these bifunctional molecules, providing both the necessary length and chemical properties for effective target protein degradation. Several clinical candidates currently in Phase I trials incorporate derivatives of 4-{(tert-Butoxy)carbonylamino}-3-methoxybutanoic Acid in their structures.

Looking forward, the versatility of 1697729-82-0 continues to inspire new applications in drug discovery. Current research directions include its use in the development of cyclic peptide therapeutics and as a component of novel biomaterials for controlled drug release. The compound's unique combination of protection, stability, and synthetic flexibility ensures its ongoing importance in pharmaceutical research and development.